Cas no 1234856-77-9 (N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide)

• Product Name: N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide
• CAS No: 1234856-77-9
• MF: C₂₁H₂₄N₂O₂S₂
• MW: 400.557462692261
• CID: 6127620
• PubChem ID: 49669338
• Update Time: 2024-01-16

N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(thiophen-3-yl)methylpiperidin-4-yl}methyl)naphthalene-1-sulfonamide
• N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]naphthalene-1-sulfonamide
• 1234856-77-9
• N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)naphthalene-1-sulfonamide
• VU0629780-1
• AKOS024490258
• N-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)naphthalene-1-sulfonamide
• F5017-0993

• Inchi： 1S/C21H24N2O2S2/c24-27(25,21-7-3-5-19-4-1-2-6-20(19)21)22-14-17-8-11-23(12-9-17)15-18-10-13-26-16-18/h1-7,10,13,16-17,22H,8-9,11-12,14-15H2
• InChI Key： KFACCKHRUNDGCE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(CC3C=CSC=3)CC2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 400.12792036g/mol
• Monoisotopic Mass: 400.12792036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives